Cas no 93475-98-0 (Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI))
93475-98-0 structure
Product Name:Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI)
CAS No:93475-98-0
MF:C13H26N2O
MW:226.358343601227
CID:814265
PubChem ID:412221
Update Time:2025-04-19
Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI) Chemical and Physical Properties
Names and Identifiers
-
- Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI)
- 2-methylprop-2-enyl N,N-dibutylcarbamimidate
- 93475-98-0
- DTXSID90328588
- NSC-38225
- NSC38225
-
- Inchi: 1S/C13H26N2O/c1-5-7-9-15(10-8-6-2)13(14)16-11-12(3)4/h14H,3,5-11H2,1-2,4H3
- InChI Key: XZANXUQUIKBNLN-UHFFFAOYSA-N
- SMILES: O(CC(=C)C)C(=N)N(CCCC)CCCC
Computed Properties
- Exact Mass: 226.204513457g/mol
- Monoisotopic Mass: 226.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 36.3Ų
Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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